Cas no 1172952-10-1 (3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide
• CAS No: 1172952-10-1
• MF: C₂₁H₂₀N₄O₃S₂
• MW: 440.538501739502
• CID: 6022347
• PubChem ID: 30868356
• Update Time: 2025-07-09

3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide
• 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-(2-pyrazol-1-ylethyl)propanamide
• F5581-0147
• AKOS024514045
• VU0647616-1
• 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]propanamide
• 1172952-10-1
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-3-(phenylsulfonyl)propanamide

• Inchi： 1S/C21H20N4O3S2/c26-20(11-16-30(27,28)17-7-2-1-3-8-17)25(15-14-24-13-6-12-22-24)21-23-18-9-4-5-10-19(18)29-21/h1-10,12-13H,11,14-16H2
• InChI Key： FUQPPCOQGSCCPS-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CCN1C=CC=N1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 440.09768286g/mol
• Monoisotopic Mass: 440.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 122Ų

Additional information on 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide

Introduction to 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide (CAS No. 1172952-10-1)

3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide, also known by its CAS number 1172952-10-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonyl group, a benzothiazole moiety, and a pyrazole substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular structure of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide (CAS No. 1172952-10-1) is particularly noteworthy due to the presence of multiple functional groups that can interact with various biological targets. The benzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the benzothiazole moiety is often associated with potent anti-inflammatory and antioxidant properties. The pyrazole substituent, on the other hand, is frequently found in molecules with anti-inflammatory and analgesic activities.

Recent studies have explored the potential therapeutic applications of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings suggest that 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide may have potential as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide have also been studied in detail. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In the context of drug discovery and development, 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylpropanamide (CAS No. 1172952-10-1) represents an important lead compound for the design of new drugs targeting inflammatory and neurodegenerative diseases. Its unique combination of structural features and biological activities makes it a valuable starting point for structure-based drug design and optimization.

To further advance the development of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-y l)ethylpropanamide, ongoing research efforts are focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to gain insights into how this compound interacts with its biological targets. These studies will provide crucial information for the rational design of more potent and selective derivatives.

In conclusion, 3-(benzenesulfonyl)-N-(1,3-benzothiazol - 2 - y l ) - N - 2 - ( 1 H - p y r a z o l - 1 - y l ) e t h y l p r o p a n a m i d e (CAS No. *) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in the treatment of inflammatory and neurodegenerative diseases make it an exciting target for drug discovery and development efforts in the pharmaceutical industry.